Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate

• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol
• IUPAC Name: ethyl 3-[[4-(2-methylpropoxy)benzoyl]amino]-4-morpholin-4-ylbenzoate
• InChI: InChI=1S/C24H30N2O5/c1-4-30-24(28)19-7-10-22(26-11-13-29-14-12-26)21(15-19)25-23(27)18-5-8-20(9-6-18)31-16-17(2)3/h5-10,15,17H,4,11-14,16H2,1-3H3,(H,25,27)
• InChI Key: XJQMYFUGOYRKAY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)N2CCOCC2)NC(=O)C3=CC=C(C=C3)OCC(C)C

Description

Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate, also known as IB-MECA, is a potent and selective agonist of the adenosine A3 receptor. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Mechanism of Action

Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate exerts its effects by binding to and activating the adenosine A3 receptor, which is expressed on various cells including immune cells, cancer cells, and neurons. Activation of the adenosine A3 receptor leads to a cascade of signaling events that ultimately result in the observed effects of Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate.
Biochemical and Physiological Effects:
Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the infiltration of immune cells into inflamed tissues, and inhibit the activation of immune cells. In cancer cells, Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In neurons, Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to protect against oxidative stress and promote neuronal survival.

Advantages and Limitations for Lab Experiments

Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has several advantages for lab experiments. It is a highly selective agonist of the adenosine A3 receptor, meaning that its effects can be specifically attributed to activation of this receptor. It is also relatively stable and can be easily synthesized in large quantities. However, Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate also has some limitations. It can be difficult to solubilize in aqueous solutions, and its effects can be influenced by factors such as pH and temperature.

Future Directions

There are several future directions for research on Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate. One area of interest is the development of more potent and selective agonists of the adenosine A3 receptor. Another area of interest is the investigation of the potential therapeutic applications of Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate in other diseases, such as cardiovascular disease and autoimmune diseases. Additionally, further studies are needed to better understand the mechanisms underlying the effects of Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate, which could lead to the development of new therapeutic strategies.

Synthesis Methods

Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate can be synthesized through a multistep process, starting with the reaction of 4-isobutoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-aminobenzoic acid and morpholine to yield the intermediate product, which is subsequently esterified with ethyl alcohol to produce Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate.

Scientific Research Applications

Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been shown to have anti-cancer effects, inhibiting the growth and proliferation of cancer cells in various types of cancer, including breast, lung, and prostate cancer. In addition, Ethyl 3-[(4-isobutoxybenzoyl)amino]-4-(4-morpholinyl)benzoate has been studied for its potential neuroprotective effects in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.